4-Bromo-6-chloro-3-iodopyridazine

• Molecular Formula: C4HBrClIN2
• Molecular Weight: 319.32 g/mol
• IUPAC Name: 4-bromo-6-chloro-3-iodopyridazine
• InChI: InChI=1S/C4HBrClIN2/c5-2-1-3(6)8-9-4(2)7/h1H
• InChI Key: LUHADMCLRFXGOI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN=C1Cl)I)Br

Description

4-Bromo-6-chloro-3-iodopyridazine (CAS No. 1123169-25-4) is a halogenated pyridazine derivative characterized by bromine, chlorine, and iodine substituents at the 4-, 6-, and 3-positions, respectively. The presence of multiple halogens enhances its reactivity in cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig reactions) .

Comparison with Similar Compounds

Structural and Functional Similarities

The compound’s closest analogs, based on molecular similarity indices and substituent patterns, include:

Compound Name	CAS No.	Similarity Index	Key Structural Differences
5-Bromo-6-chloro-3-iodopyridin-2-amine	1207625-23-7	0.82	Amino group at 2-position
4-Bromo-6-chloropyridazin-3(2H)-one	504-30-3	0.87	Ketone group at 3-position
6-Bromo-2-chloro-4-iodopyridin-3-amine	HB194 series	N/A	Halogen positions (2,4,6) and amine
3-Bromo-6-chloroimidazo[1,2-b]pyridazine	951625-71-1	0.98	Fused imidazole ring

Key Observations :

• The ketone in 4-Bromo-6-chloropyridazin-3(2H)-one reduces electrophilicity at the 3-position compared to the iodine-substituted target compound, limiting its utility in nucleophilic substitutions .
• Amino-substituted analogs (e.g., 5-Bromo-6-chloro-3-iodopyridin-2-amine) exhibit enhanced hydrogen-bonding capacity, making them preferable in drug design for target binding .
• Fused-ring derivatives (e.g., imidazo[1,2-b]pyridazines) show higher similarity indices but belong to a distinct chemical class with unique electronic properties .

Physical and Chemical Properties

Property	4-Bromo-6-chloro-3-iodopyridazine	4-Bromo-6-chloropyridazin-3(2H)-one	6-Bromo-2-chloro-4-iodopyridin-3-amine
Molecular Weight (g/mol)	398.33 (estimated)	221.42	328.38
Melting Point (°C)	Not reported	180–182	145–147
Solubility	Low in polar solvents	Moderate in DMSO	Low in water, soluble in DCM
Stability	Light-sensitive	Air-stable	Hygroscopic

Key Differences :

• Ketone-containing analogs exhibit higher solubility in polar aprotic solvents like DMSO due to dipole interactions .

Commercial Availability and Pricing

Compound	Catalog No.	Price (USD)	Quantity	Supplier
6-Bromo-2-chloro-4-iodopyridin-3-amine	HB194-2	1600	5 g	Catalog
4-Bromo-6-chloropyridazin-3(2H)-one	504-30-3	~2000	1 g	Specialty

Its iodine content and multi-step preparation likely place its cost above $2000/g.